Cas no 102196-78-1 (1-chloro-7-methoxy-Phthalazine)

• Product Name: 1-chloro-7-methoxy-Phthalazine
• CAS No: 102196-78-1
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD13190051
• CID: 1096616
• PubChem ID: 15271578
• Update Time: 2025-11-02

1-chloro-7-methoxy-Phthalazine Chemical and Physical Properties

Names and Identifiers

• 1-chloro-7-methoxy-Phthalazine
• 1-chloro-7-methoxyphthalazine
• CS-0439908
• SCHEMBL1526862
• CEA19678
• A910247
• PHTHALAZINE, 1-CHLORO-7-METHOXY-
• AB69656
• DTXSID10570805
• SLDSSDJHOPSSSK-UHFFFAOYSA-N
• EN300-5052426
• DB-259506
• Z1255392379
• 102196-78-1

• MDL： MFCD13190051
• Inchi： 1S/C9H7ClN2O/c1-13-7-3-2-6-5-11-12-9(10)8(6)4-7/h2-5H,1H3
• InChI Key： SLDSSDJHOPSSSK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=CN=N1)OC

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1-chloro-7-methoxy-Phthalazine

Recent Advances in the Study of 1-Chloro-7-methoxy-Phthalazine (CAS: 102196-78-1)

1-Chloro-7-methoxy-Phthalazine (CAS: 102196-78-1) is a significant chemical intermediate in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-chloro-7-methoxy-Phthalazine as a precursor in the synthesis of phthalazine-based kinase inhibitors. The research demonstrated that modifications at the 1-position of the phthalazine ring could significantly enhance the inhibitory activity against specific kinase targets, such as VEGFR-2 and PDGFR-β. These findings suggest that 1-chloro-7-methoxy-Phthalazine could play a pivotal role in the development of next-generation anti-angiogenic therapies.

Another notable study in Bioorganic & Medicinal Chemistry Letters (2022) investigated the compound's utility in constructing heterocyclic scaffolds with potential antimicrobial properties. The researchers synthesized a series of derivatives by substituting the chloro group with various nucleophiles, yielding compounds with moderate to strong activity against Gram-positive bacteria. This underscores the versatility of 1-chloro-7-methoxy-Phthalazine in drug discovery.

Recent advancements in synthetic methodologies have also been reported. A 2023 paper in Organic Process Research & Development detailed an optimized, scalable synthesis of 1-chloro-7-methoxy-Phthalazine, improving yield and purity while reducing environmental impact. This development is particularly relevant for industrial applications, where efficient and sustainable production processes are critical.

In conclusion, 1-chloro-7-methoxy-Phthalazine (CAS: 102196-78-1) continues to be a valuable compound in medicinal chemistry, with emerging applications in kinase inhibitor development and antimicrobial agent design. Ongoing research is expected to further expand its utility and uncover new therapeutic potentials.